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Compound of Interest

Compound Name: Pranlukast-d4

Cat. No.: B10782638 Get Quote

Essential Safety and Handling Guide for Pranlukast-
d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pranlukast-d4. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Pranlukast-d4 is a deuterated form of Pranlukast, a cysteinyl leukotriene receptor antagonist.

[1] While specific toxicity data for the deuterated form is limited, the parent compound,

Pranlukast, is considered toxic and a moderate to severe irritant to the skin and eyes.[2]

Therefore, stringent safety precautions must be observed. Handling should only be conducted

by personnel trained and familiar with handling potent active pharmaceutical ingredients.[2]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin and eye contact.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated, powder-

free nitrile gloves.

Prevents skin contact with the

compound.[3][4] Double

gloving provides an extra layer

of protection, with the outer

glove being removed

immediately after handling.[3]

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from splashes or

airborne particles of the solid

compound.[5]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher).

Necessary when handling the

solid powder to prevent

inhalation.[4] Use in a well-

ventilated area or a chemical

fume hood is also required.[5]

Lab Coat/Gown

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

Protects skin and personal

clothing from contamination.[3]

The gown should be changed

immediately if contaminated.

Footwear Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Operational Plan for Handling Pranlukast-d4
A systematic approach to handling Pranlukast-d4 from receipt to disposal minimizes the risk of

exposure and contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.[5] The

recommended long-term storage is at refrigerator temperatures (2-8°C).[6]
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Clearly label the storage area with appropriate hazard warnings.

2. Preparation and Handling:

All handling of solid Pranlukast-d4 should be conducted in a designated area, such as a

chemical fume hood or a glove box, to control dust and vapors.[5]

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling Pranlukast-d4 to

prevent cross-contamination.

Avoid actions that could generate dust, such as scraping or vigorous shaking.

3. Spill and Emergency Procedures:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.[5] Clean the spill area with an appropriate

solvent and then wash with soap and water.

Major Spills: Evacuate the area and alert safety personnel. If safe to do so, contain the spill

to prevent it from spreading.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water for at least 15 minutes. If irritation persists, seek medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Disposal Plan
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Proper disposal of Pranlukast-d4 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All unused Pranlukast-d4 and any material grossly contaminated with it

should be collected in a clearly labeled, sealed, and appropriate waste container.

Contaminated PPE: Used gloves, gowns, and other disposable PPE should be placed in a

designated hazardous waste container immediately after use.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations for chemical waste.[5] Consult with your institution's environmental health and

safety (EHS) department for specific guidelines. Do not dispose of Pranlukast-d4 down the

drain or in the regular trash.

Workflow for Safe Handling of Pranlukast-d4

Preparation Handling (in Fume Hood) Cleanup and Disposal

Review SDS and Protocols Don Appropriate PPE
(Double Gloves, Gown, Goggles, Respirator) Weigh and Prepare Pranlukast-d4 Solution Perform Experiment Decontaminate Work Surface Segregate Waste

(Chemical, Sharps, PPE) Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pranlukast-d4, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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